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Compound of Interest

Compound Name: 2-(4-Methoxyphenoxy)acetamide

Cat. No.: B189527

In-Depth Technical Guide: 2-(4-
Methoxyphenoxy)acetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,
and key chemical properties of 2-(4-Methoxyphenoxy)acetamide. It includes a summary of its
physicochemical data, a generalized experimental protocol for its synthesis based on
established methods for related compounds, and a visualization of its molecular structure.

Core Data Presentation

The following table summarizes the key quantitative data for 2-(4-
Methoxyphenoxy)acetamide. It is important to note that while the molecular formula and
weight are well-established, specific experimental physical properties are not widely reported in
publicly available literature.
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Property Value Source
Molecular Formula CoH11NOs3 P&S Chemicals[1], VSNCHEM
Molecular Weight 181.19 g/mol P&S Chemicals[1], VSNCHEM
CAS Number 30893-64-2 P&S Chemicals[1]
2-(4- .
IUPAC Name ] P&S Chemicals[1]
methoxyphenoxy)acetamide
2-(4- .
Synonyms P&S Chemicals[1]

methoxyphenoxy)ethanamide

Molecular Structure and Visualization

The molecular structure of 2-(4-Methoxyphenoxy)acetamide consists of a central phenoxy
group, where a methoxy group is attached to the phenyl ring at the para position (position 4).
The oxygen of the phenoxy group is linked to an acetamide moiety.

Molecular structure of 2-(4-Methoxyphenoxy)acetamide.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-(4-
Methoxyphenoxy)acetamide is not readily available in the surveyed literature, a general two-
step synthesis can be proposed based on standard organic chemistry reactions for analogous
phenoxy acetamides. This protocol should be considered a general guideline and would require
optimization.

Step 1: Williamson Ether Synthesis of 2-(4-Methoxyphenoxy)acetic acid

This step involves the reaction of 4-methoxyphenol with a haloacetic acid, typically in the
presence of a base.

o Materials: 4-methoxyphenol, chloroacetic acid (or bromoacetic acid), sodium hydroxide (or
another suitable base), water, diethyl ether (or other suitable extraction solvent), hydrochloric
acid (for acidification).
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e Procedure:

o

Dissolve 4-methoxyphenol in an aqueous solution of sodium hydroxide to form the sodium
salt.

o Slowly add an aqueous solution of chloroacetic acid to the reaction mixture.
o Heat the mixture under reflux for several hours to drive the reaction to completion.

o After cooling, acidify the reaction mixture with hydrochloric acid to precipitate the 2-(4-
methoxyphenoxy)acetic acid.

o The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
water or ethanol/water).

Step 2: Amidation of 2-(4-Methoxyphenoxy)acetic acid
The carboxylic acid is converted to the corresponding amide.

o Materials: 2-(4-methoxyphenoxy)acetic acid, thionyl chloride (or another activating agent),
ammonia (aqueous or gaseous), a suitable aprotic solvent (e.g., dichloromethane, THF).

e Procedure:

[¢]

Convert the 2-(4-methoxyphenoxy)acetic acid to its more reactive acid chloride by reacting
it with thionyl chloride in an inert solvent.

[¢]

Carefully add the resulting acid chloride to a concentrated solution of ammonia.

[¢]

The 2-(4-Methoxyphenoxy)acetamide will precipitate out of the solution.

[e]

The crude product can be collected by filtration and purified by recrystallization.
Characterization:

The final product should be characterized using standard analytical techniques to confirm its
identity and purity:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To elucidate the molecular
structure.

« Infrared (IR) Spectroscopy: To identify the functional groups (e.g., C=0 of the amide, C-O-C
of the ether).

e Mass Spectrometry (MS): To confirm the molecular weight.
e Melting Point Analysis: To assess the purity of the compound.

Logical Relationships in Synthesis

The synthesis of 2-(4-Methoxyphenoxy)acetamide follows a logical progression from starting
materials to the final product, involving the formation of an ether linkage followed by the
creation of an amide bond.

Starting Materials

Intermediate Final Product
4-Methoxyphenol [_| Williamson Ether Synthesis
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Synthetic pathway for 2-(4-Methoxyphenoxy)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(4-Methoxyphenoxy)acetamide molecular structure
and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189527#2-4-methoxyphenoxy-acetamide-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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